Cas no 2580091-62-7 ((1S,4S)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid)
(1S,4S)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-27730007
- 2580091-62-7
- (1S,4S)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid
- (1S,4S)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid
-
- Inchi: 1S/C21H19NO5/c23-19(24)21-9-13(10-27-21)22(12-21)20(25)26-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18H,9-12H2,(H,23,24)/t13-,21-/m0/s1
- InChI Key: MPYPLXDHTMQBLI-ZSEKCTLFSA-N
- SMILES: O1C[C@@H]2C[C@@]1(C(=O)O)CN2C(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 365.12632271g/mol
- Monoisotopic Mass: 365.12632271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 602
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 76.1Ų
(1S,4S)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27730007-1.0g |
(1S,4S)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2580091-62-7 | 95.0% | 1.0g |
$999.0 | 2025-03-19 | |
| Enamine | EN300-27730007-0.05g |
(1S,4S)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2580091-62-7 | 95.0% | 0.05g |
$839.0 | 2025-03-19 | |
| Enamine | EN300-27730007-0.1g |
(1S,4S)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2580091-62-7 | 95.0% | 0.1g |
$879.0 | 2025-03-19 | |
| Enamine | EN300-27730007-0.25g |
(1S,4S)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2580091-62-7 | 95.0% | 0.25g |
$920.0 | 2025-03-19 | |
| Enamine | EN300-27730007-0.5g |
(1S,4S)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2580091-62-7 | 95.0% | 0.5g |
$959.0 | 2025-03-19 | |
| Enamine | EN300-27730007-1g |
(1S,4S)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2580091-62-7 | 1g |
$999.0 | 2023-09-10 | ||
| Enamine | EN300-27730007-2.5g |
(1S,4S)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2580091-62-7 | 95.0% | 2.5g |
$1959.0 | 2025-03-19 | |
| Enamine | EN300-27730007-5g |
(1S,4S)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2580091-62-7 | 5g |
$2900.0 | 2023-09-10 | ||
| Enamine | EN300-27730007-10g |
(1S,4S)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2580091-62-7 | 10g |
$4299.0 | 2023-09-10 | ||
| Enamine | EN300-27730007-5.0g |
(1S,4S)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2580091-62-7 | 95.0% | 5.0g |
$2900.0 | 2025-03-19 |
(1S,4S)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on (1S,4S)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid
Compound CAS No 2580091-62-7: (1S,4S)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid
The compound with CAS No 2580091-62-7, named as (1S,4S)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis and drug discovery. This compound is characterized by its unique bicyclic structure, which combines a bicyclo[2.2.1]heptane framework with an oxa and aza functional group, making it a valuable building block for constructing complex molecular architectures.
The (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group attached to the bicyclic system serves as a protective group, which is widely used in peptide synthesis and other organic transformations due to its stability under basic conditions and ease of removal under acidic conditions. The stereochemistry of the compound, specified as (1S,4S), plays a crucial role in determining its physical properties and reactivity, making it a key consideration in its application as an intermediate in medicinal chemistry.
Recent studies have highlighted the potential of this compound in the development of novel therapeutics targeting various diseases. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules with potential anti-inflammatory and anticancer properties. The bicyclic structure provides a rigid framework that can be further functionalized to enhance bioavailability and selectivity.
In terms of synthesis, the compound is typically prepared through a multi-step process involving the coupling of fluorenylmethyloxycarbonyl chloride with a suitably substituted bicyclic amine. The stereochemistry is controlled during the synthesis to ensure the desired configuration at positions 1 and 4. Advanced techniques such as X-ray crystallography are employed to confirm the molecular structure and stereochemistry, ensuring high purity and consistency.
The application of this compound extends beyond traditional organic synthesis. Its use in combinatorial chemistry has enabled the rapid generation of diverse libraries of compounds for high-throughput screening in drug discovery programs. Furthermore, its compatibility with various coupling reactions makes it an ideal candidate for constructing macrocyclic compounds with potential applications in supramolecular chemistry.
From an environmental perspective, the compound has been evaluated for its biodegradability and eco-toxicity under controlled laboratory conditions. Studies indicate that it exhibits low toxicity to aquatic organisms, making it suitable for use in industrial settings where environmental impact is a concern.
In conclusion, (1S,4S)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid is a versatile compound with significant potential in modern chemical research and development. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for advancing drug discovery and organic synthesis technologies.
2580091-62-7 ((1S,4S)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)